Cas no 2731010-27-6 (2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one)

• Product Name: 2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one
• CAS No: 2731010-27-6
• MF: C₁₁H₁₁N₅O₂
• MW: 245.237341165543
• MDL: MFCD34562863
• CID: 5614588
• PubChem ID: 165605111
• Update Time: 2025-05-25

2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• EN300-33343601
• 2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one
• 2731010-27-6
• 2-(5-Methoxypyridin-3-yl)-1,2,3,7-tetrahydro-6H-purin-6-one

• MDL： MFCD34562863
• Inchi： 1S/C11H11N5O2/c1-18-7-2-6(3-12-4-7)9-15-10-8(11(17)16-9)13-5-14-10/h2-5,9,15H,1H3,(H,13,14)(H,16,17)
• InChI Key： YINSCHQESVEVGR-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2)NC(C2C=NC=C(C=2)OC)N1

Computed Properties

• Exact Mass: 245.09127461g/mol
• Monoisotopic Mass: 245.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one

Compound CAS No. 2731010-27-6: 2-(5-Methoxypyridin-3-yl)-2,3,6,7-Tetrahydro-1H-Purin-6-one

The compound with CAS No. 2731010-27-6, commonly referred to as 2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine analogs class and exhibits unique structural features that make it a promising candidate for various therapeutic applications. The 5-methoxypyridin moiety within its structure contributes to its distinctive chemical properties and biological activity.

Recent advancements in chemical synthesis have enabled researchers to explore the purinone core of this compound more deeply. The tetrahydro configuration in the molecule provides stability and enhances its bioavailability, making it suitable for drug delivery systems. The integration of the pyridine ring with the purine skeleton introduces novel electronic interactions that influence its binding affinity to target proteins.

One of the most notable applications of this compound is its role as a kinase inhibitor. Kinases are critical enzymes involved in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Studies have demonstrated that 2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one exhibits potent inhibitory activity against specific kinase targets, making it a valuable tool in drug discovery.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The introduction of the methoxy group on the pyridine ring is achieved through nucleophilic aromatic substitution, while the formation of the purinone ring requires precise control over reaction conditions to ensure optimal yields.

From a pharmacological perspective, this compound has shown remarkable selectivity in vitro and in vivo models. Its ability to modulate signaling pathways without causing significant off-target effects has positioned it as a lead compound for further preclinical development. Researchers are currently investigating its potential as an anti-cancer agent, particularly in targeting tumors with specific genetic mutations.

In terms of toxicity profiles, preliminary studies indicate that 2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one demonstrates low acute toxicity in animal models. This favorable safety profile enhances its translational potential into clinical trials. However, further long-term studies are required to fully assess its safety and efficacy in human subjects.

The structural versatility of this compound also opens avenues for exploring its use in other therapeutic areas. For instance, modifications to the pyridine ring or the purinone core could yield derivatives with enhanced pharmacokinetic properties or expanded target specificity. Collaborative efforts between chemists and biologists are ongoing to optimize these aspects and unlock new applications.

In conclusion, CAS No. 2731010-27-6, or 2-(5-methoxypyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable safety profiles, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound holds immense potential for addressing unmet medical needs across various disease states.